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Compound of Interest

Compound Name: sec-Butyl Disulfide

Cat. No.: B146182 Get Quote

An In-Depth Technical Guide to the Safety Data Sheet (SDS) of sec-Butyl Disulfide

Introduction
sec-Butyl disulfide (CAS No. 5943-30-6) is an organosulfur compound that presents as a

colorless liquid with a characteristic strong, sulfurous, or garlic-like odor.[1][2] It is found

naturally in plants like garlic and onions and is also synthesized for various applications.[2] In

the realm of research and development, it serves as a flavoring agent, a fragrance ingredient,

and an intermediate in chemical synthesis.[2][3] Its utility in creating complex molecules for

pharmaceuticals and agrochemicals underscores the importance of a thorough understanding

of its safety profile for professionals handling this substance.[3]

This guide provides a detailed analysis of the safety data sheet for sec-butyl disulfide,

offering in-depth technical information and field-proven insights for researchers, scientists, and

drug development professionals. It moves beyond a simple recitation of facts to explain the

causality behind safety protocols, ensuring a robust and self-validating system of safe

laboratory practices.

Section 1: Chemical Identification and
Physicochemical Properties
A precise understanding of a chemical's identity and physical properties is the foundation of its

safe handling. These characteristics influence its behavior under various laboratory conditions,
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from storage to reaction.

Chemical Identity
The following table summarizes the key identifiers for sec-Butyl disulfide.

Identifier Value Source

CAS Number 5943-30-6 [1][2][4]

EC Number 227-702-1 [1][4]

IUPAC Name 2-(butan-2-yldisulfanyl)butane [1][2]

Molecular Formula C₈H₁₈S₂ [1][4]

Molecular Weight 178.36 g/mol [4][5]

Synonyms
Di-sec-butyl disulfide, Bis(1-

methylpropyl) disulfide
[1][2][4]

Physicochemical Properties
The physicochemical data in the table below are critical for designing experiments and

establishing safe laboratory workflows. For instance, its practical insolubility in water dictates

that aqueous systems are not suitable for cleaning up spills, requiring the use of absorbent

materials instead.[1][4]

Property Value Source

Appearance Clear, colorless liquid [1]

Odor Strong sulfurous, garlic-like [1][2]

Density 0.957 g/cm³ at 25 °C [4][6]

Refractive Index 1.477 - 1.497 (n20/D) [1][2]

Vapor Pressure 0.166 mmHg at 25°C [2]

Water Solubility Practically insoluble [1][2]

Ethanol Solubility Soluble [1]
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Chemical Structure
The structure of sec-butyl disulfide, featuring a disulfide bond (-S-S-), is key to its reactivity.

Disulfide bonds can be cleaved under reducing conditions, a reaction often exploited in organic

synthesis.[3] Conversely, this bond is susceptible to oxidation.[3]

Caption: Chemical structure of sec-Butyl disulfide.

Section 2: Hazard Identification and GHS
Classification
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a standardized framework for communicating hazard information. However, for sec-butyl
disulfide, the reported classifications show some inconsistency. The European Chemicals

Agency (ECHA) C&L Inventory indicates that while a majority of notifications report the

substance as not meeting hazard criteria, a significant portion (30.5%) classify it as a skin, eye,

and respiratory irritant.[1] Given this discrepancy, a precautionary approach is warranted, and

researchers should handle the substance as if these hazards are present.

GHS Hazard and Precautionary Statements
Based on the available data, the following GHS classifications should be considered when

handling sec-butyl disulfide.
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GHS Classification
Hazard Statement
(H-Code)

Precautionary
Statements (P-
Codes)

Source

Skin

Corrosion/Irritation

H315: Causes skin

irritation

P264, P280,

P302+P352,

P332+P313,

P362+P364

[1][4]

Serious Eye

Damage/Irritation

H319: Causes serious

eye irritation

P280,

P305+P351+P338,

P337+P313

[1][4]

Specific Target Organ

Toxicity

H335: May cause

respiratory irritation

P261, P271,

P304+P340, P312,

P403+P233

[1][4]

GHS Hazard Pictograms
The exclamation mark pictogram is used to signify the potential for skin, eye, and respiratory

irritation.[1]

Caption: GHS pictogram and associated hazards.

Section 3: Safe Handling, Storage, and Exposure
Control
Adherence to rigorous handling and storage protocols is essential to mitigate the risks

associated with sec-butyl disulfide. The following procedures are designed to protect

laboratory personnel and maintain the integrity of the research environment.

Laboratory Handling Protocol
This protocol outlines the necessary steps for safely handling sec-butyl disulfide. The

causality for each step is rooted in the substance's known and potential hazards.

Preparation and Engineering Controls:
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Step 1a: Before handling, ensure that a safety shower and eyewash station are readily

accessible and have been recently tested. This is a critical precaution for a substance

known to cause serious eye and skin irritation.[4]

Step 1b: Always work within a certified chemical fume hood. This engineering control is the

primary defense against inhaling vapors, which may cause respiratory irritation.[1][4]

Step 1c: Ensure the work area is free of clutter and incompatible materials, particularly

strong oxidizing agents, to prevent accidental hazardous reactions.[4]

Personal Protective Equipment (PPE):

Step 2a: Wear appropriate chemical-resistant gloves (e.g., nitrile) that have been

inspected for tears or holes before use. Dispose of contaminated gloves properly after

use.[4]

Step 2b: Don safety glasses with side-shields conforming to EN166 or NIOSH-approved

safety goggles.[4] If there is a splash risk, a full-face shield is recommended. This is non-

negotiable due to the H319 "Causes serious eye irritation" classification.

Step 2c: Wear a flame-retardant lab coat, fully fastened, and closed-toe shoes. Impervious

clothing may be necessary depending on the scale of the operation.[4]

Handling and Dispensing:

Step 3a: Avoid direct contact with the skin and eyes, and prevent inhalation of any vapors

or mists.[4]

Step 3b: Use only clean, dry glassware. When transferring the liquid, do so slowly and

carefully to avoid splashing.

Step 3c: Keep the container tightly closed when not in use to minimize the release of

vapors into the work environment.[4]

Post-Handling:

Step 4a: After handling, wash hands thoroughly with soap and water, especially before

breaks and at the end of the workday.[4]
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Step 4b: Decontaminate the work surface and any equipment used according to standard

laboratory procedures.

Start: Prepare to Handle sec-Butyl Disulfide

Step 1: Preparation & Engineering Controls
- Verify eyewash/shower access
- Work in a certified fume hood

Step 2: Don Appropriate PPE
- Inspected chemical-resistant gloves

- Safety goggles/face shield
- Lab coat

Step 3: Handling & Dispensing
- Avoid all contact and inhalation

- Transfer carefully
- Keep container sealed

Step 4: Post-Handling Procedures
- Wash hands thoroughly

- Decontaminate work area

End: Safe Handling Complete

Click to download full resolution via product page

Caption: Standard workflow for handling sec-butyl disulfide.

Storage Requirements
Proper storage is crucial for maintaining the chemical's stability and preventing hazardous

situations.
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Location: Store in a cool, dry, and well-ventilated area.[2][4] This minimizes vapor pressure

and reduces the likelihood of inhalation exposure.

Container: Keep the container tightly closed to prevent the escape of vapors and potential

contamination.[4]

Incompatibilities: Store separately from strong oxidizing agents, as contact could lead to a

vigorous and potentially dangerous reaction.[4]

Section 4: Emergency Procedures and First Aid
In the event of an emergency, a rapid and informed response is critical. All personnel working

with sec-butyl disulfide must be familiar with these procedures.

Accidental Release Measures
Evacuation and Ventilation: Evacuate all non-essential personnel from the spill area. Ensure

the area is well-ventilated (if safe to do so) to disperse vapors.[4]

Control Ignition Sources: Although not classified as flammable, it is good practice to remove

all sources of ignition.

Containment and Cleanup:

Wear full personal protective equipment, including respiratory protection if necessary.[4]

Do not allow the product to enter drains or waterways.[4]

Soak up the spill with an inert absorbent material such as sand, diatomite, or universal

binders.[4] Do not use combustible materials like sawdust.

Collect the absorbed material into a suitable, closed, and labeled container for hazardous

waste disposal.[4]

Decontamination: Clean the spill area thoroughly once the material has been removed.

First Aid Measures
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Immediate first aid can significantly reduce the severity of an injury. In all cases of exposure,

seek medical attention and provide the attending physician with the safety data sheet.[4]

Inhalation: Move the affected person to fresh air immediately. If breathing is difficult or has

stopped, provide artificial respiration. Seek immediate medical attention.[4]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area

with plenty of soap and water. Seek medical attention if irritation develops or persists.[4]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present

and easy to do so. Seek immediate medical attention.[4]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse the mouth with water and seek immediate medical attention.[4]

Response Pathways Immediate Actions

Exposure Event Occurs

Inhalation

Skin Contact

Eye Contact

Ingestion

Move to Fresh Air
Administer artificial respiration if needed

Remove Contaminated Clothing
Wash with Soap & Water

Flush Eyes with Water for 15 min
Remove contact lenses

Rinse Mouth with Water
Do NOT Induce Vomiting

Seek Immediate
Medical Attention

(Bring SDS)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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